Cas no 123941-65-1 (Secomahoganin)

• Product Name: Secomahoganin
• CAS No: 123941-65-1
• MF: C₂₉H₃₆O₉
• MW: 528.590749740601
• CID: 226718
• Update Time: 2024-03-01

Secomahoganin Chemical and Physical Properties

Names and Identifiers

• Oxireno[d][2]benzopyran-8-carboxylicacid,7-[(1R,6R)-6-[(acetyloxy)methyl]-1,5,5-trimethyl-4-oxo-2-cyclohexen-1-yl]-4-(3-furanyl)octahydro-4a,8-dimethyl-2-oxo-,methyl ester, (1aS,4S,4aS,7R,8R,8aR)-
• Oxireno[d][2]benzopyran-8-carboxylicacid,7-[(1R,6R)-6-[(acetyloxy)methyl]-1,5,5-trimethyl-4-oxo-2-cyclohexen-1-yl]-4-(3-furan
• (-)-Secomahoganin
• D-Homo-24-nor-17-oxa-6,7-secochola-1,20,22-triene-7-oicacid, 6-(acetyloxy)-14,15:21,23-diepoxy-4,4,8-trimethyl-3,16-dioxo-, methylester, (5b,13a,14b,15b,17aa)-
• Oxireno[d][2]benzopyran-8-carboxylic acid,7-[6-[(acetyloxy)methyl]-1,5,5-trimethyl-4-oxo-2-cyclohexen-1-yl]-4-(3-furanyl)octahydro-4a,8-dimethyl-2-oxo-,methyl ester, [1aS-[1aa,4a,4aa,7b(1S*,6S*),8aa,8aS*]]-
• Secomahoganin

• Inchi： 1S/C29H36O9/c1-16(30)36-15-19-25(2,3)20(31)9-11-26(19,4)18-8-12-27(5)21(17-10-13-35-14-17)37-23(32)22-29(27,38-22)28(18,6)24(33)34-7/h9-11,13-14,18-19,21-22H,8,12,15H2,1-7H3/t18-,19+,21+,22-,26-,27+,28+,29-/m1/s1
• InChI Key： PTLZHOLOQAFTMS-SCXLJDOTSA-N
• SMILES： O1[C@@H]2C(=O)O[C@@H](C3=COC=C3)[C@]3(C)CC[C@H]([C@]4(C=CC(C(C)(C)[C@@H]4COC(C)=O)=O)C)[C@](C(=O)OC)(C)[C@]132

Computed Properties

• Exact Mass: 528.236
• Monoisotopic Mass: 528.236
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 38
• Rotatable Bond Count: 7
• Complexity: 1100
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 122
• XLogP3: 2.466

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tricarboxylic acids and derivatives